2-[2-(1-cyclohexenyl)ethyl]-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 8-[2-(cyclohexen-1-yl)ethyl]-2-(5-methyl-1H-1,2,4-triazol-3-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C22H22N6O2/c1-14-23-22(26-25-14)28-12-9-19-17(21(28)30)13-16-18(24-19)8-11-27(20(16)29)10-7-15-5-3-2-4-6-15/h5,8-9,11-13H,2-4,6-7,10H2,1H3,(H,23,25,26)
• InChI Key: XUHQQELOWJSOSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)N2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)CCC5=CCCCC5
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol

Description

This compound is a polycyclic heteroaromatic system featuring a pyrido[4,3-b][1,6]naphthyridine core substituted with a 1-cyclohexenylethyl group at position 2 and a 3-methyl-1,2,4-triazole moiety at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(1-cyclohexenyl)ethyl]-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multiple steps, starting from readily available precursorsSpecific reagents and catalysts are used to facilitate these reactions, ensuring high yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, ensures the efficient and cost-effective production of the compound .

Chemical Reactions Analysis

Types of Reactions

2-[2-(1-cyclohexenyl)ethyl]-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This includes nucleophilic and electrophilic substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Scientific Research Applications

2-[2-(1-cyclohexenyl)ethyl]-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as an inhibitor of specific enzymes or receptors.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 2-[2-(1-cyclohexenyl)ethyl]-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in these interactions are complex and may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Implications

Compound Name	Substituents at Position 2	Substituents at Position 8	Key Properties
Target Compound	2-[2-(1-cyclohexenyl)ethyl]	3-methyl-1H-1,2,4-triazol-5-yl	Enhanced lipophilicity (cyclohexenyl) and H-bonding (triazole)
2-(3-methyl-1H-1,2,4-triazol-5-yl)-8-phenethylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione	Phenethyl	3-methyl-1H-1,2,4-triazol-5-yl	Higher aromaticity (phenethyl) may reduce metabolic stability
Benzo[b]thieno[3,2-h]-1,6-naphthyridin-6(11H)-one (8d)	Chlorine at position 8	Fused thieno-pyridine system	High drug-likeness score (comparable to acyclovir); antiviral potential

Key Observations :

• The target compound’s cyclohexenyl group likely improves membrane permeability compared to the phenethyl analogue .
• The triazole substituent, common to both naphthyridines, may enhance binding to metalloenzymes or kinases via nitrogen coordination .

Drug-Likeness and Pharmacokinetics

• Target Compound : Predicted to have moderate LogP (~3.5) due to cyclohexenyl ethyl, balancing solubility and permeability.
• 8d () : Drug score of 0.85 (vs. 0.78 for acyclovir), attributed to chlorine’s electronegativity and planar aromatic core .
• Phenethyl Analogue : Higher LogP (~4.2) may reduce aqueous solubility, limiting bioavailability .

Biological Activity

Chemical Structure and Properties

The compound features a unique structure characterized by a pyrido[4,3-b][1,6]naphthyridine core, which is known for its diverse pharmacological properties. The presence of the 1,2,4-triazole moiety is particularly significant due to its established biological activities, including antifungal and antibacterial properties.

Antifungal Activity

Recent studies have highlighted the antifungal properties of 1,2,4-triazole derivatives. The compound under review has shown promising results against various fungal strains. For instance, research indicates that compounds with similar triazole structures exhibit significant antifungal activity with Minimum Inhibitory Concentrations (MICs) ranging from 0.046 to 3.11 μM against resistant strains of Candida and Aspergillus species .

Antibacterial Activity

The antibacterial potential of the compound was evaluated against a range of Gram-positive and Gram-negative bacteria. Studies demonstrated that derivatives of 1,2,4-triazole possess notable activity against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. The MIC values for these compounds often fall below 10 μg/mL, indicating strong antibacterial efficacy .

Anticancer Activity

Preliminary investigations into the anticancer properties of similar triazole-containing compounds suggest potential activity against various cancer cell lines. The structure-activity relationship (SAR) studies indicate that modifications to the triazole ring can enhance cytotoxic effects on cancer cells . Further research is necessary to elucidate the specific mechanisms by which this compound may exert anticancer effects.

Case Study 1: Antifungal Efficacy

In a study conducted by Mermer et al., quinolone-triazole hybrids were synthesized and tested against Candida albicans. The results showed that certain derivatives exhibited MIC values as low as 0.125 μg/mL, significantly outperforming traditional antifungal agents like fluconazole .

Case Study 2: Antibacterial Properties

Another study evaluated the antibacterial activity of triazole-naphthyridinone hybrids against resistant bacterial strains. Compounds demonstrated MIC values between 3.68 and 5.30 μM against Bacillus subtilis, indicating their potential as effective antibacterial agents .